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Compound of Interest

Compound Name: Desmethyl formetanate

Cat. No.: B15191703

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The following application notes and protocols are provided for research and
informational purposes. Currently, a certified analytical standard for Desmethyl formetanate is
not widely commercially available. The information herein is based on the known properties
and analytical methodologies for the parent compound, Formetanate, and assumes the future
availability of a Desmethyl formetanate standard. All proposed analytical methods would
require rigorous validation.

Introduction to Desmethyl Formetanate

Desmethyl formetanate is a primary metabolite of Formetanate, a carbamate insecticide and
acaricide used to control mites and insects on various agricultural crops.[1] Formetanate acts
by inhibiting the enzyme acetylcholinesterase, leading to the disruption of the nervous system
in pests.[2][3] The metabolic fate of Formetanate in plants, animals, and the environment is a
critical area of study for assessing its overall toxicological and environmental impact. The
presence and concentration of metabolites like Desmethyl formetanate are key indicators in
these assessments.

Chemical Structure and Properties (Deduced)

The N-demethylation of Formetanate most likely occurs on the dimethylaminomethyleneamino
group, as this is a common metabolic pathway for compounds with this functional group
mediated by cytochrome P450 enzymes.[4][5]
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o Parent Compound (Formetanate): 3-[[(dimethylamino)methylidene]amino]phenyl
methylcarbamate[6]

o Deduced Metabolite (Desmethyl formetanate): 3-[[(methylamino)methylidene]amino]phenyl
methylcarbamate

Deduced Chemical Information:

Property Deduced Value

] 3-[[(methylamino)methylidene]amino]phenyl
Chemical Name
methylcarbamate

[3-(methylaminomethylideneamino)phenyl] N-

IUPAC Name

methylcarbamate
Molecular Formula C10H13N302
Molecular Weight 207.23 g/mol

Applications of Desmethyl Formetanate Analytical
Standards

The availability of a certified Desmethyl formetanate analytical standard is crucial for:

o Metabolism Studies: Quantifying the rate and extent of Formetanate metabolism in various

biological systems.

o Residue Analysis: Accurately detecting and quantifying Desmethyl formetanate residues in
food products and environmental samples to ensure compliance with regulatory limits.[7]

o Toxicological Assessments: Evaluating the potential toxicity of this metabolite in comparison
to the parent compound.

e Environmental Fate Studies: Monitoring the degradation and persistence of Formetanate and
its metabolites in soil and water.

Signaling Pathway
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Formetanate and, presumably, its metabolite Desmethyl formetanate, act by inhibiting
acetylcholinesterase (AChE). This enzyme is responsible for breaking down the
neurotransmitter acetylcholine (ACh). Inhibition of AChE leads to an accumulation of ACh in the
synaptic cleft, causing continuous stimulation of cholinergic receptors.
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Figure 1: Acetylcholinesterase Inhibition Pathway

Experimental Protocols

The following protocol is a proposed method for the analysis of Desmethyl formetanate in fruit
matrices, adapted from established QUEChERS and LC-MS/MS methods for Formetanate.[8]

El
4.1. Sample Preparation: Modified QUEChERS Method

The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used
sample preparation technique for pesticide residue analysis in food matrices.[10][11]

e Homogenization: Homogenize 500 g of the fruit sample in a blender.
» Extraction:
o Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

o Add 10 mL of acetonitrile.
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o Vortex vigorously for 1 minute.

o Add 4 g of anhydrous magnesium sulfate (MgSOa4) and 1 g of sodium chloride (NacCl).

o Vortex immediately for 1 minute.

o Centrifugation: Centrifuge at 4000 rpm for 5 minutes.

o Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

o Transfer a 1 mL aliquot of the supernatant (acetonitrile layer) to a 2 mL microcentrifuge
tube containing 150 mg of anhydrous MgSOa4 and 25 mg of Primary Secondary Amine
(PSA).

o Vortex for 30 seconds.

e Final Centrifugation and Filtration:

o Centrifuge at 10,000 rpm for 5 minutes.

o Filter the supernatant through a 0.22 um syringe filter into an autosampler vial for LC-
MS/MS analysis.

4.2. Analytical Methodology: LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) provides the high selectivity
and sensitivity required for the trace-level quantification of pesticide residues.[12][13]

4.2.1. Proposed LC-MS/MS Parameters:
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Parameter Proposed Condition

Instrument UPLC-Tandem Quadrupole Mass Spectrometer
C18 reverse-phase column (e.g., 2.1 x 100 mm,

Column

1.8 pm)

Mobile Phase A

Water with 0.1% formic acid

Mobile Phase B

Acetonitrile with 0.1% formic acid

Start at 5% B, ramp to 95% B over 5 minutes,

Gradient hold for 2 minutes, return to initial conditions
and equilibrate.

Flow Rate 0.3 mL/min

Injection Volume 5puL

lonization Mode

Electrospray lonization (ESI), Positive

MRM Transitions

To be determined upon availability of a
standard. A hypothetical precursor ion would be
the protonated molecule [M+H]*. Product ions
would be generated by fragmentation of the

precursor.

4.3. Quantitative Data

The following table summarizes typical quantitative data for the analysis of the parent

compound, Formetanate hydrochloride, using LC-MS/MS. It is anticipated that a validated

method for Desmethyl formetanate would achieve similar performance.[12][14]

. LOQ LOD Recovery
Analyte Method Matrix RSD (%)
(ngl9) (nglg) (%)
Formetanat UPLC-
Fruits 0.3 0.1 95-109 <15
e HCI MS/MS
Formetanat Agricultural
LC-MS/MS - 92.3-103 1.3-54
e HCI Products
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Visualizations

5.1. Metabolic Pathway of Formetanate
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Figure 2: Metabolic Demethylation of Formetanate

5.2. Analytical Workflow
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Figure 3: Proposed Analytical Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.semanticscholar.org/paper/Determination-of-formetanate-hydrochloride-in-fruit-Podhorniak-Kamel/cd6d189e119b8a77127c3112cc9dcc0a5f94413b
https://www.semanticscholar.org/paper/Determination-of-formetanate-hydrochloride-in-fruit-Podhorniak-Kamel/cd6d189e119b8a77127c3112cc9dcc0a5f94413b
https://www.semanticscholar.org/paper/Determination-of-formetanate-hydrochloride-in-fruit-Podhorniak-Kamel/cd6d189e119b8a77127c3112cc9dcc0a5f94413b
https://reagents.alfa-chemistry.com/products/pesticides-metabolites-standards-642.html
https://www.researchgate.net/publication/320637377_Determination_of_Formetanate_Hydrochloride_in_Agricultural_Products_by_LC-MSMS
https://www.researchgate.net/publication/24357402_Enzymes_and_Inhibitors_in_Neonicotinoid_Insecticide_Metabolism
https://pubs.acs.org/doi/abs/10.1021/jf900250f
http://www.bcpcpesticidecompendium.org/formetanate.html
https://www.epa.gov/pesticide-analytical-methods/national-pesticide-standard-repository
https://www.researchgate.net/publication/382918437_MODIFIED_QUECHERS_EXTRACTION_METHOD_FOR_THE_EVALUATION_OF_CARBAMATE_PESTICIDES_IN_FRUITS_AND_VEGETABLES_GROWN_IN_TIRUPUR_SOUTH_INDIA
https://www.agriculturejournal.org/volume12number2/analysis-of-pesticide-residue-in-fruit-using-the-quechers-method-coupled-with-lc-ms-ms-detection/
https://www.agriculturejournal.org/volume12number2/analysis-of-pesticide-residue-in-fruit-using-the-quechers-method-coupled-with-lc-ms-ms-detection/
https://ikm.org.my/publications/malaysian-journal-of-chemistry/xcesfile.php?abs=J0011-A00112
https://www.chromatographyonline.com/view/quechers-method-proposed-to-detect-pesticides-in-fruits
https://pubmed.ncbi.nlm.nih.gov/20394429/
https://pubmed.ncbi.nlm.nih.gov/20394429/
https://pubmed.ncbi.nlm.nih.gov/20394429/
https://www.researchgate.net/publication/384226735_Analysis_of_Pesticide_Residue_in_Fruit_Using_the_QuEChERS_Method_Coupled_With_LC-MSMS_Detection
https://pubmed.ncbi.nlm.nih.gov/29081458/
https://pubmed.ncbi.nlm.nih.gov/29081458/
https://www.benchchem.com/product/b15191703#desmethyl-formetanate-analytical-standards
https://www.benchchem.com/product/b15191703#desmethyl-formetanate-analytical-standards
https://www.benchchem.com/product/b15191703#desmethyl-formetanate-analytical-standards
https://www.benchchem.com/product/b15191703#desmethyl-formetanate-analytical-standards
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15191703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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